Cas no 100256-29-9 (1-(4-butylsulfanylphenyl)ethanone)

• Product Name: 1-(4-butylsulfanylphenyl)ethanone
• CAS No: 100256-29-9
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 1125489
• PubChem ID: 11390161
• Update Time: 2025-04-20

1-(4-butylsulfanylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-butylsulfanylphenyl)ethanone
• Ethanone, 1-[4-(butylthio)phenyl]-
• 4-Butylmercapto-acetophenon
• ZINC12062835
• 1-(4-(but-1-ylthio)phenyl)ethanone
• 1-(4-Butylmercapto-phenyl)-aethanon
• AGN-PC-0085A2
• 1-acetyl-4-butylthiobenzene
• 1-(4-butylsulfanyl-phenyl)-ethanone
• ST50500325
• ACMC-20m3bi
• SureCN10498096
• CTK0G8966
• Ethanone, 1-[4-(butylthio)phenyl]-; 4-Butylmercapto-acetophenon; ZINC12062835; 1-(4-(but-1-ylthio)phenyl)ethanone; 1-(4-Butylmercapto-phenyl)-aethanon; AGN-PC-0085A2; 1-acetyl-4-butylthiobenzene; 1-(4-butylsulfanyl-phenyl)-ethanone; ST50500325; ACMC-20m3bi; SureCN10498096; CTK0G8966;
• SCHEMBL10498096
• STL448874
• A1-05678
• DTXSID30464373
• 4'-(n-Butylthio)acetophenone
• 1-(4-(Butylthio)phenyl)ethanone
• 1-[4-(BUTYLSULFANYL)PHENYL]ETHAN-1-ONE
• 100256-29-9
• AKOS002255477
• 1-[4-(BUTYLSULFANYL)PHENYL]ETHANONE

• MDL： MFCD08549011
• Inchi： 1S/C12H16OS/c1-3-4-9-14-12-7-5-11(6-8-12)10(2)13/h5-8H,3-4,9H2,1-2H3
• InChI Key： CUWQCLZLLYHJEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)CCCC

Computed Properties

• Exact Mass: 208.09228
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07